Cas no 918500-21-7 (Benzenetetradecanoic acid, 4-(4-methylbenzoyl)-, methyl ester)

Benzenetetradecanoic acid, 4-(4-methylbenzoyl)-, methyl ester structure
918500-21-7 structure
Product Name:Benzenetetradecanoic acid, 4-(4-methylbenzoyl)-, methyl ester
CAS No:918500-21-7
MF:C29H40O3
MW:436.62610912323
CID:774328
PubChem ID:16096800
Update Time:2025-04-19

Benzenetetradecanoic acid, 4-(4-methylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenetetradecanoic acid, 4-(4-methylbenzoyl)-, methyl ester
    • methyl 14-[4-(4-methylbenzoyl)phenyl]tetradecanoate
    • DTXSID30582602
    • 918500-21-7
    • Inchi: 1S/C29H40O3/c1-24-16-20-26(21-17-24)29(31)27-22-18-25(19-23-27)14-12-10-8-6-4-3-5-7-9-11-13-15-28(30)32-2/h16-23H,3-15H2,1-2H3
    • InChI Key: NGLNAHIYRLRSKF-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCCCCCCCC1C=CC(C(C2C=CC(C)=CC=2)=O)=CC=1)=O

Computed Properties

  • Exact Mass: 436.29774513g/mol
  • Monoisotopic Mass: 436.29774513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 17
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 43.4Ų
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